Cas no 2680821-54-7 (benzyl N-(5-bromo-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate)

• Product Name: benzyl N-(5-bromo-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate
• CAS No: 2680821-54-7
• MF: C₁₃H₁₂BrN₃O₄
• MW: 354.15608215332
• CID: 5625314
• PubChem ID: 165933120
• Update Time: 2025-06-08

benzyl N-(5-bromo-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680821-54-7
• EN300-28298949
• benzyl N-(5-bromo-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate

• Inchi： 1S/C13H12BrN3O4/c1-17-10(9(14)11(18)16-12(17)19)15-13(20)21-7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,15,20)(H,16,18,19)
• InChI Key： IPMACVJTULOUTE-UHFFFAOYSA-N
• SMILES： BrC1C(NC(N(C)C=1NC(=O)OCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 353.00112g/mol
• Monoisotopic Mass: 353.00112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.7Ų

Additional information on benzyl N-(5-bromo-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate

Comprehensive Overview of Benzyl N-(5-bromo-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate (CAS No. 2680821-54-7)

Benzyl N-(5-bromo-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. Its unique molecular structure, featuring a 5-bromo-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl core, makes it a valuable intermediate in the development of novel therapeutic agents. The compound's CAS No. 2680821-54-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

In recent years, the demand for pyrimidine derivatives has surged due to their role in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic diseases. The incorporation of a bromine atom at the 5-position enhances the compound's reactivity, enabling selective modifications for tailored applications. Researchers are increasingly exploring its potential in covalent inhibitor design, a hot topic in medicinal chemistry, where irreversible binding to biological targets can improve drug efficacy and duration of action.

The carbamate functional group in this compound provides stability and facilitates controlled release mechanisms, a feature highly sought after in prodrug development. This aligns with current trends in sustained-release formulations, a frequently searched topic in pharmaceutical forums. Additionally, the benzyl protecting group offers synthetic flexibility, allowing for selective deprotection under mild conditions—a crucial advantage in multi-step organic syntheses.

From a synthetic chemistry perspective, CAS 2680821-54-7 represents an excellent example of heterocyclic building blocks, a keyword with high search volume in chemical databases. Its crystalline nature and well-defined melting point make it particularly suitable for X-ray crystallography studies, another area of growing interest among structural biologists. The compound's compatibility with modern cross-coupling reactions (e.g., Suzuki-Miyaura) further enhances its utility in creating diverse molecular architectures.

Quality control of Benzyl N-(5-bromo-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate typically involves advanced analytical techniques such as HPLC purity analysis and mass spectrometry, addressing common queries about compound characterization in research publications. Stability studies under various pH conditions—frequently discussed in formulation science—confirm its robustness in both acidic and neutral environments, making it suitable for diverse delivery systems.

Environmental considerations in handling this compound reflect broader industry concerns about green chemistry principles. While not classified as hazardous, proper waste management protocols align with increasing searches for laboratory sustainability practices. The compound's biodegradation pathway has become a subject of interest in environmental chemistry circles, particularly regarding the fate of halogenated organic compounds in ecosystems.

In the context of intellectual property, 2680821-54-7 appears in several patent applications related to kinase inhibitors—a trending topic in cancer research. This connection to targeted therapies answers frequent queries about novel scaffolds in oncology drug development. The compound's structural features are being investigated for their potential to overcome drug resistance mechanisms, a major challenge in contemporary pharmacotherapy.

The global market for fine chemicals like this pyrimidine derivative continues to expand, driven by pharmaceutical outsourcing trends. Analytical data from NMR spectroscopy (1H and 13C) and elemental analysis provide crucial quality benchmarks that respond to purchaser concerns about batch-to-batch consistency—a common discussion point in chemical procurement forums.

Future research directions may explore the compound's applicability in photopharmacology, an emerging field combining light-sensitive compounds with drug action. Its chromophoric properties from the conjugated system could enable light-controlled therapeutic interventions, addressing growing interest in precision medicine approaches. Such applications would leverage the compound's modular design for creating next-generation theranostic agents.